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Compound of Interest

Compound Name: 1,10-Dibromodecane

Cat. No.: B1670030 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,10-Dibromodecane

Chemical Identification
1,10-Dibromodecane, also known as decamethylene dibromide, is a halogenated aliphatic

hydrocarbon.[1] It is commonly utilized as a monomer in polymerization reactions and as a

reactant in various organic syntheses.[2]

Identifier Value

Chemical Name 1,10-Dibromodecane

Synonyms
Decamethylene dibromide, a,ω-

Dibromodecane[2][3]

CAS Number 4101-68-2[3][4]

Molecular Formula C10H20Br2[2][3][5]

Molecular Weight 300.07 g/mol [3]

Chemical Structure Br(CH2)10Br

Hazard Identification and Classification
1,10-Dibromodecane is classified as an irritant.[3] While not considered hazardous under the

2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) by some suppliers, it is
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prudent to handle it with care as it may cause skin, eye, and respiratory irritation.[1][4][6]

Hazard Statement Classification

H315 Causes skin irritation[6]

H319 Causes serious eye irritation[6]

H335 May cause respiratory irritation[6]

Signal Word: Warning[6]

NFPA Ratings (estimated): Health: 0, Flammability: 1, Instability: 0[4]

Physical and Chemical Properties
1,10-Dibromodecane is a beige, low-melting solid or crystalline mass at room temperature.[2]

[4]

Property Value

Appearance Beige crystalline solid / low melting solid[3][4]

Odor Odorless[4]

Melting Point 25 - 30 °C / 77 - 86 °F[4]

Boiling Point 160 °C / 320 °F @ 15 mmHg[4]

Flash Point > 112 °C / > 233.6 °F (closed cup)[4]

Density 1.335 g/mL at 25 °C

Solubility in Water Insoluble[2]

Refractive Index n20/D 1.4912

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk and maintain chemical

integrity.
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4.1 Handling:

Avoid contact with skin and eyes.[4][7]

Avoid the formation and inhalation of dust, vapors, or mists.[4][7]

Use only in a well-ventilated area or under a chemical fume hood.[7][8]

Wash hands thoroughly after handling.[4]

Remove and wash contaminated clothing before reuse.[4]

4.2 Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed to prevent moisture ingress.[4][7]

The material may darken in color during storage, which should be noted.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure.

5.1 Engineering Controls:

Ensure adequate ventilation.[7] Use of a local exhaust ventilation system is recommended,

especially where dust or aerosols may be formed.[7][8]

Facilities should be equipped with an eyewash station and a safety shower.[9]

5.2 Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[4][7]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[4]

Respiratory Protection: If ventilation is inadequate or when dust/aerosols are generated, use

a NIOSH-approved N95 dust mask or a respirator with an appropriate filter (e.g., type

ABEK).[10]
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Caption: General workflow for safely handling 1,10-Dibromodecane.
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First-Aid Measures
In case of exposure, follow these first-aid guidelines immediately.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air. If not breathing,

give artificial respiration. Consult a physician if

you feel unwell.[4][6][8]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[4][6] If skin irritation occurs, get

medical advice.[10]

Eye Contact

Rinse immediately and thoroughly with plenty of

water for at least 15 minutes, also under the

eyelids.[4][6] Consult a physician.[6]

Ingestion

Do NOT induce vomiting.[4] Never give anything

by mouth to an unconscious person.[4][6] Rinse

mouth with water and drink plenty of water or

milk.[4][6] Seek immediate medical attention.[4]

Fire-Fighting and Accidental Release Measures
7.1 Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[4][6][7]

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,

including carbon monoxide, carbon dioxide, and hydrogen halides.[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][6][7]

7.2 Accidental Release Measures:
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Personal Precautions: Use personal protective equipment (PPE).[7] Ensure adequate

ventilation and evacuate personnel from the area.[6][7] Avoid breathing dust or vapors.[6][7]

Environmental Precautions: Prevent the product from entering drains or waterways.[7]

Containment and Cleanup: Sweep up or shovel the spilled material into a suitable, closed

container for disposal.[4][7]
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Caption: Decision-making flowchart for a 1,10-Dibromodecane spill.
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Stability and Reactivity
Reactivity: No hazardous reactions are expected under normal processing.[4]

Chemical Stability: The substance is stable under normal conditions of use and storage.[4]

Conditions to Avoid: Incompatible products.[4]

Incompatible Materials: Strong oxidizing agents, strong bases.[4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen halides.[4]

Toxicological and Ecological Information
9.1 Toxicological Information:

Acute Toxicity: No acute toxicity information is available for the product itself.[4] It may be

harmful if swallowed, and some reports classify it under "Acute toxicity, oral".[3]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[6]

Respiratory or Skin Sensitization: No information available.[4]

Carcinogenicity: No information is available on the carcinogenic effects of this substance.[4]

9.2 Ecological Information:

No specific data is available on ecotoxicity (fish, daphnia, algae).[6]

It is advised to prevent the substance from entering the environment and drains.[7][10]

Disposal Considerations
Disposal of 1,10-Dibromodecane and its containers must be conducted in accordance with all

applicable federal, state, and local regulations. Contact a licensed professional waste disposal
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service to dispose of this material.[7] Contaminated packaging should be treated as the product

itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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